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Compound of Interest

Compound Name: Methyl 5-Nitroindole-3-acetate

Cat. No.: B12290187

Get Quote

Executive Summary
Methyl 5-nitroindole-3-acetate (CAS 10556-49-7) is a high-value heterocyclic building block

characterized by a bifunctional scaffold: an electrophilic nitro group at the C5 position and a

nucleophilic acetate side chain at C3.[1][2] This unique architecture makes it a "privileged

structure" in medicinal chemistry, serving as a critical gateway to 5-aminoindole-3-acetic acid

derivatives. These derivatives are essential in the synthesis of CRTH2 antagonists, Aldose

Reductase Inhibitors (ARIs), and Kinase Inhibitors targeting the c-Myc promoter G-quadruplex.

This guide provides a validated technical roadmap for leveraging this precursor, focusing on

the chemoselective reduction of the nitro group and subsequent functionalization, ensuring

high yield and purity for pharmaceutical applications.
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Property Specification

CAS Number 10556-49-7

Molecular Formula C₁₁H₁₀N₂O₄

Molecular Weight 234.21 g/mol

Appearance Yellow to orange crystalline powder

Melting Point 148–152 °C

Solubility
Soluble in DMSO, DMF, Ethyl Acetate; Sparingly

soluble in Water

Stability
Stable under standard conditions; Light

sensitive (store in amber vials)

Structural Advantages in Drug Design
The molecule's utility stems from its orthogonal reactivity:

C5-Nitro Group: Acts as a "masked" amino group. Once reduced, the resulting C5-amine

allows for the introduction of diverse pharmacophores (e.g., sulfonamides, ureas) essential

for binding affinity in GPCR ligands and enzyme inhibitors.

C3-Acetate Motif: Mimics the endogenous ligand Indole-3-acetic acid (Auxin) but serves

primarily as a linker in drug design, providing necessary spacing for ionic interactions within

receptor binding pockets (e.g., the carboxylate binding pocket of COX enzymes or CRTH2

receptors).

Synthetic Pathway Visualization
The following diagram illustrates the divergent synthesis pathways starting from Methyl 5-
nitroindole-3-acetate, highlighting its role as a branch point for multiple therapeutic classes.
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Caption: Divergent synthesis pathways from Methyl 5-nitroindole-3-acetate to key

pharmaceutical classes.

Validated Experimental Protocols
Protocol A: Chemoselective Reduction to Methyl 5-
Aminoindole-3-acetate
Objective: Reduce the nitro group to an amine without hydrolyzing the methyl ester or reducing

the indole double bond. Mechanism: Catalytic hydrogenation is preferred for cleanliness, but

Fe/NH₄Cl is recommended if halogen substituents are present to avoid dehalogenation.

Materials:

Methyl 5-nitroindole-3-acetate (1.0 eq)

10% Palladium on Carbon (Pd/C) (10 wt% loading)

Methanol (MeOH) (anhydrous)

Hydrogen gas (balloon pressure) or Ammonium Formate (transfer hydrogenation)

Step-by-Step Methodology:
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Dissolution: In a round-bottom flask, dissolve 10 mmol (2.34 g) of Methyl 5-nitroindole-3-
acetate in 50 mL of anhydrous MeOH. Ensure complete dissolution (sonicate if necessary).

Catalyst Addition:Caution: Pd/C is pyrophoric. Under an argon blanket, carefully add 230 mg

of 10% Pd/C (10 wt% of substrate).

Hydrogenation:

Method A (H₂ Balloon): Purge the flask with H₂ gas three times. Stir vigorously under a

hydrogen balloon atmosphere at Room Temperature (RT) for 4–6 hours.

Method B (Transfer):[3] Add Ammonium Formate (5.0 eq) and reflux for 1–2 hours.

(Preferred for scale-up to avoid gas handling).

Monitoring: Monitor by TLC (Ethyl Acetate/Hexane 1:1). The starting material (yellow

fluorescent spot) should disappear, replaced by a lower Rf, ninhydrin-active amine spot.

Work-up: Filter the reaction mixture through a Celite pad to remove the catalyst. Wash the

pad with MeOH.

Isolation: Concentrate the filtrate under reduced pressure. The resulting Methyl 5-

aminoindole-3-acetate is typically obtained as a tan solid (Yield: >90%) and can be used

directly without further purification.

Protocol B: Hydrolysis to 5-Nitroindole-3-acetic Acid
Objective: Generate the free carboxylic acid for coupling reactions.

Step-by-Step Methodology:

Reaction: Dissolve Methyl 5-nitroindole-3-acetate (1.0 eq) in a mixture of THF:Water (3:1).

Base Addition: Add Lithium Hydroxide monohydrate (LiOH·H₂O, 2.5 eq).

Conditions: Stir at RT for 3 hours. (Avoid heating to prevent decarboxylation of the indole-3-

acetic acid moiety).

Work-up: Acidify carefully with 1M HCl to pH 3–4. The product will precipitate.
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Purification: Filter the precipitate, wash with cold water, and dry under vacuum. Recrystallize

from Ethanol/Water if necessary.

Pharmaceutical Applications & Case Studies
CRTH2 Antagonists (Asthma & Allergic Rhinitis)
The 5-aminoindole-3-acetic acid scaffold is a bioisostere for the Ramatroban core. By

sulfonylating the C5-amine (generated in Protocol A) with arylsulfonyl chlorides, researchers

synthesize potent CRTH2 (Chemoattractant Receptor-homologous molecule expressed on Th2

cells) antagonists.

Mechanism: The indole acetic acid moiety mimics Prostaglandin D2 (PGD2), blocking its

binding to CRTH2 and reducing eosinophil migration.

c-Myc G-Quadruplex Binders (Oncology)
Derivatives of 5-nitroindole have been identified as stabilizers of the G-quadruplex structure in

the c-Myc promoter region.

Application: Functionalization of the C3-acetate side chain (via Protocol B) with cationic

amines (e.g., pyrrolidine) creates ligands that repress c-Myc oncogene transcription,

inducing cell-cycle arrest in cancer cells.

Targeted Prodrugs
The 5-nitro group is exploited in Hypoxia-Activated Prodrugs (HAPs). The nitro group can be

enzymatically reduced to the toxic amine species specifically within the hypoxic environment of

solid tumors, minimizing systemic toxicity.

Quality Control & Safety (E-E-A-T)
Analytical Standards

HPLC: C18 Column, Gradient 10-90% ACN in Water (0.1% Formic Acid).

Retention Time: Methyl ester elutes later than the free acid.

NMR Validation (¹H-NMR, 400 MHz, DMSO-d₆):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12290187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitro Precursor: Look for the C4-H doublet at ~8.5 ppm (deshielded by nitro group).

Amino Product: Look for the C4-H shift upfield to ~6.8 ppm and the appearance of a broad

NH₂ singlet at ~4.5 ppm.

Safety & Handling
Hazard Class: Irritant (Skin/Eye/Respiratory).

Specific Risk: Nitroindoles can be sensitizers. Use a fume hood and nitrile gloves.

Thermal Hazard: Do not heat the dry solid above 150°C, as nitro compounds can

decompose exothermically.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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